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Compound of Interest

Compound Name: PKF050-638

Cat. No.: B15572112

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Disposal Information

This document provides immediate, procedural guidance for the safe handling and disposal of
PKF050-638, an industrial adhesive commonly identified as LOCTITE 638. Adherence to these
protocols is critical for ensuring laboratory safety and environmental compliance.

l. Immediate Safety and Hazard Information

LOCTITE 638 is classified as a hazardous chemical with the following primary concerns:

o Health Hazards: Causes skin irritation, may cause an allergic skin reaction, and causes
serious eye damage.[1][2][3][4] It may also cause respiratory irritation.[1][2][3]

e Environmental Hazards: Harmful to aquatic life with long-lasting effects.[1][2][3] Therefore, it
must not be emptied into drains, surface water, or groundwater.[1][2][5]

Personal Protective Equipment (PPE):
Before handling the substance, ensure the following PPE is worn:
e Gloves: Nitrile rubber gloves are recommended.[1][2][6]

» Eye Protection: Chemical goggles and a face shield should be worn.[1][2]
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» Protective Clothing: Wear suitable protective clothing to prevent skin contact.[1][2][4]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for LOCTITE 638, extracted from safety

data sheets.

Property Value

Physical State Liquid

Color Green

Odor Characteristic

pH Not applicable (non-polar/aprotic)
Boiling Point/Range > 150 °C (> 302°F)

Flash Point > 100 °C (> 212°F)

Specific Gravity 1.1

Vapor Pressure <10 mm Hg @ 27°C (80.6°F)
Incompatible Materials Strong acids, strong oxidants

lll. Step-by-Step Disposal Protocol

The proper disposal of PKF050-638 (LOCTITE 638) depends on the nature of the waste (spill,
empty container, or expired product). The following workflow provides a detailed methodology

for safe disposal.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://schonest.net/wp-content/uploads/2019/09/msds-3.pdf
https://api.henkeldx.com/v1/mysds/SafetyDataSheetSet?Appid=%27YPSSW_SDSUA_EXT%27&Matnr=%271835936%27&Laiso=%27EN%27&Rvlid=%27NZ%27&Dmskey=%27%27
https://img2.fastenal.com/infp360pmm/medias/docus/1486/$v9/0150381_sds_eng.pdf
https://www.benchchem.com/product/b15572112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for PKF050-638 (LOCTITE 638)

Waste Identification

Identify Waste Type
Chemical Spill Empty Container Unused/Expired Product

Spill Management

Assess Spill Size

Minor Major

Small Spill Large Spill

Containment and Collectign

Absorb with inert material
(e.g., sand, silica gel)

NS

Place in a sealed, labeled container for disposal

Wipe with paper towel

Final Dis§'osal

S S
Dispose as chemically contaminated waste . . .
. . Dispose as chemically contaminated waste.
according to local, state, and federal regulations.

S
Dispose as chemical waste via a licensed
waste disposal company.

Click to download full resolution via product page

Caption: Disposal workflow for PKF050-638 (LOCTITE 638).
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Experimental Protocol for Spill Neutralization and Cleanup:
o Ensure Proper Ventilation: Work in a well-ventilated area or use local exhaust ventilation.

o Contain the Spill: For large spills, create a dike around the spill using inert absorbent
material to prevent it from spreading.

e Absorb the Material:
o For small spills: Use a paper towel to wipe up the material.[2]

o For large spills: Use a non-combustible, inert absorbent material such as sand, silica gel,
or universal binder to absorb the spilled liquid.[2]

e Collect the Waste: Carefully scoop or sweep up the absorbed material and place it into a
clearly labeled, sealable container for disposal.[2]

o Decontaminate the Area: Clean the spill area with soap and water.

o Dispose of Waste: The collected waste is considered chemically contaminated and must be
disposed of in accordance with federal, state, and local regulations.[1][4] This typically
involves collection by a licensed hazardous waste disposal company.

Disposal of Empty Containers:

Empty containers of LOCTITE 638 should be treated as chemically contaminated waste.[5]
They should not be reused and must be disposed of through an authorized waste management
facility, which may include landfilling or incineration as per local regulations.[5]

Disposal of Unused or Expired Product:

Unused or expired LOCTITE 638 must be disposed of as hazardous chemical waste.[5] Do not
pour it down the drain.[1][2][5] The product should be collected and delivered to a registered
recycling or elimination institution.[5] Contact your institution's environmental health and safety
department or a licensed chemical waste disposal company for guidance on proper disposal
procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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